Cas no 955660-13-6 (N-2-(4-chlorophenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• CAS No: 955660-13-6
• MF: C₂₀H₁₉ClN₄O₂S
• MW: 414.908461809158
• CID: 5865341
• Update Time: 2025-07-09

N-2-(4-chlorophenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-2-[(4-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxamide
• N-2-(4-chlorophenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide

• Inchi： 1S/C20H19ClN4O2S/c1-13-2-8-16(9-3-13)23-19(27)25-20-24-17(12-28-20)18(26)22-11-10-14-4-6-15(21)7-5-14/h2-9,12H,10-11H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： LUBRXKZSTWIPCD-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCC2=CC=C(Cl)C=C2)=O)N=C1NC(=O)NC1=CC=C(C)C=C1

Additional information on N-2-(4-chlorophenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide

N-2-(4-Chlorophenyl)Ethyl-2-{(4-Methylphenyl)Carbamoylamino}-1,3-Thiazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 955660-13-6, known as N-2-(4-chlorophenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The thiazole moiety is a key structural element in many bioactive compounds, contributing to their stability and reactivity.

The molecule's structure includes a 4-chlorophenyl group attached to an ethyl chain, which is further connected to the thiazole ring. Additionally, the compound features a carbamoylamino group linked to a 4-methylphenyl substituent. These substituents play crucial roles in determining the compound's physicochemical properties and biological activity. Recent studies have highlighted the potential of this compound in various applications, including as a precursor for drug development and as a building block for advanced materials.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to construct the thiazole core, often employing multi-component reactions or stepwise synthesis strategies. For instance, the formation of the thiazole ring can be achieved through the cyclization of appropriate precursors under mild conditions. The introduction of the 4-chlorophenyl and 4-methylphenyl groups typically involves nucleophilic aromatic substitution or coupling reactions, depending on the specific substituent being introduced.

From a biological standpoint, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. The presence of electron-withdrawing groups like the chlorophenyl moiety enhances the molecule's ability to interact with biological targets, making it a valuable candidate for drug discovery programs. Moreover, recent advancements in computational chemistry have enabled researchers to model the binding interactions of this compound with various proteins, providing insights into its potential therapeutic applications.

In terms of chemical stability, N-2-(4-chlorophenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide exhibits remarkable resilience under diverse conditions. Its thiazole ring contributes to thermal stability, while the substituents provide resistance to hydrolysis and oxidation. These properties make it suitable for use in harsh chemical environments or as a stable intermediate in large-scale manufacturing processes.

Another area where this compound has shown potential is in materials science. The unique electronic properties of the thiazole ring system can be exploited to develop advanced materials with applications in electronics and optoelectronics. For example, derivatives of this compound have been investigated for their semiconducting properties and their ability to form self-assembled monolayers on surfaces.

Looking ahead, ongoing research aims to further elucidate the structure-function relationships within this compound class. By modifying substituents and exploring novel synthetic pathways, scientists hope to unlock new functionalities and expand its range of applications. Collaborative efforts between academic institutions and industry partners are expected to accelerate progress in this field.

In conclusion, N-2-(4-chlorophenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse purposes. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a key player in future scientific advancements.